Easily removable olefin metathesis catalysts†

Green Chemistry Pub Date: 2012-10-01 DOI: 10.1039/C2GC36015B

Abstract

A small family of olefin metathesis catalysts bearing a polar quaternary ammonium group is described. The presence of this group allows for efficient separation of ruthenium impurities after the reaction. Application of catalysts 9 and 11 leads to organic products of high purity, which exhibit surprisingly low ruthenium contamination levels (usually below 5 ppm) after a simple and inexpensive purification step.

Graphical abstract: Easily removable olefin metathesis catalysts
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